N-(1-benzyl-4-piperidinyl)-2-(4-chlorophenoxy)-2-methylpropanamide

• Molecular Formula: C22H27ClN2O2
• Molecular Weight: 386.9 g/mol
• IUPAC Name: N-(1-benzylpiperidin-4-yl)-2-(4-chlorophenoxy)-2-methylpropanamide
• InChI: InChI=1S/C22H27ClN2O2/c1-22(2,27-20-10-8-18(23)9-11-20)21(26)24-19-12-14-25(15-13-19)16-17-6-4-3-5-7-17/h3-11,19H,12-16H2,1-2H3,(H,24,26)
• InChI Key: ZPXUKSYGGFGBLK-UHFFFAOYSA-N
• SMILES: CC(C)(C(=O)NC1CCN(CC1)CC2=CC=CC=C2)OC3=CC=C(C=C3)Cl

Description

N-(1-benzyl-4-piperidinyl)-2-(4-chlorophenoxy)-2-methylpropanamide, also known as BTCP, is a chemical compound that belongs to the class of piperidine derivatives. It was first synthesized in 1974 by a group of researchers at the University of Michigan. Since then, BTCP has been extensively studied for its potential use in scientific research.

Mechanism of Action

N-(1-benzyl-4-piperidinyl)-2-(4-chlorophenoxy)-2-methylpropanamide acts as a competitive inhibitor of dopamine uptake by binding to the dopamine transporter protein. This leads to an increase in extracellular dopamine levels, which in turn activates dopamine receptors in the brain. The activation of dopamine receptors has been linked to various physiological and biochemical effects.
Biochemical and Physiological Effects
Studies have shown that N-(1-benzyl-4-piperidinyl)-2-(4-chlorophenoxy)-2-methylpropanamide can induce locomotor activity, increase body temperature, and produce rewarding effects in animals. It has also been shown to enhance the release of dopamine in the nucleus accumbens, a brain region that is involved in reward and motivation.

Advantages and Limitations for Lab Experiments

N-(1-benzyl-4-piperidinyl)-2-(4-chlorophenoxy)-2-methylpropanamide has several advantages as a tool in scientific research. It is a potent dopamine uptake inhibitor, which means that it can be used to investigate the function of dopamine receptors in the brain. However, it also has several limitations. It is highly addictive and can produce adverse effects in humans. Therefore, it should only be used in controlled laboratory settings.

Future Directions

There are several future directions for research on N-(1-benzyl-4-piperidinyl)-2-(4-chlorophenoxy)-2-methylpropanamide. One area of interest is the role of dopamine receptors in addiction and other psychiatric disorders. Another area of interest is the development of new drugs that target dopamine receptors in the brain. Additionally, further research is needed to investigate the long-term effects of N-(1-benzyl-4-piperidinyl)-2-(4-chlorophenoxy)-2-methylpropanamide on the brain and behavior.

Synthesis Methods

The synthesis of N-(1-benzyl-4-piperidinyl)-2-(4-chlorophenoxy)-2-methylpropanamide involves the reaction of 4-chlorophenol with 2-methyl-2-oxazoline to form 2-(4-chlorophenoxy)-2-methylpropanoic acid. The acid is then reacted with benzylpiperidine in the presence of thionyl chloride to form N-(1-benzyl-4-piperidinyl)-2-(4-chlorophenoxy)-2-methylpropanamide.

Scientific Research Applications

N-(1-benzyl-4-piperidinyl)-2-(4-chlorophenoxy)-2-methylpropanamide has been used in various scientific studies as a tool to investigate the function of dopamine receptors in the brain. It is a potent dopamine uptake inhibitor, which means that it blocks the reuptake of dopamine in the brain, leading to an increase in dopamine levels. This increase in dopamine levels has been linked to various physiological and biochemical effects.